Cas no 383136-25-2 (1-(6-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde)

• Product Name: 1-(6-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde
• CAS No: 383136-25-2
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• MDL: MFCD02665161
• CID: 1072025
• PubChem ID: 2772328
• Update Time: 2025-06-09

1-(6-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(6-Methyl-pyridin-2-yl)-1H-pyrrole-2-carbaldehyde
• 1-(6-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde
• AC1MCL9N
• BBL008153
• CTK7I0103
• MolPort-000-147-154
• STK115325
• 383136-25-2
• CS-0320172
• DA-19592
• AKOS000295534
• SB62410
• 1-(6-methyl-2-pyridyl)-1H-pyrrole-2-carbaldehyde
• 1-(6-methylpyridin-2-yl)pyrrole-2-carbaldehyde
• DTXSID50378221

• MDL： MFCD02665161
• Inchi： 1S/C11H10N2O/c1-9-4-2-6-11(12-9)13-7-3-5-10(13)8-14/h2-8H,1H3
• InChI Key： ROBHGXMQCULBOT-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1C1C=CC=C(C)N=1

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 34.9Ų

1-(6-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 1-(6-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde

Introduction to 1-(6-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde (CAS No. 383136-25-2)

1-(6-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde, with the CAS number 383136-25-2, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds containing a nitrogen atom. The unique structure and functional groups of 1-(6-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The chemical structure of 1-(6-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde consists of a pyrrole ring substituted with a 6-methylpyridine moiety and an aldehyde group. The presence of these functional groups imparts specific chemical and biological properties to the compound, making it an attractive candidate for various applications. The aldehyde group, in particular, is reactive and can participate in a wide range of chemical reactions, such as condensation, reduction, and oxidation processes.

In recent years, there has been a growing interest in the development of new drugs and therapeutic agents derived from natural and synthetic sources. 1-(6-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde has been studied for its potential use in the synthesis of novel compounds with diverse biological activities. For instance, research has shown that derivatives of this compound exhibit significant anti-inflammatory, antimicrobial, and anticancer properties. These findings have opened up new avenues for the development of targeted therapies for various diseases.

The synthesis of 1-(6-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde can be achieved through several methods, including multistep organic synthesis routes. One common approach involves the reaction of 6-methylpyridine with a suitable pyrrole precursor, followed by the introduction of the aldehyde functionality. The choice of reagents and reaction conditions plays a crucial role in optimizing the yield and purity of the final product. Advanced synthetic techniques, such as catalytic methods and microwave-assisted synthesis, have also been explored to enhance the efficiency and sustainability of the process.

In addition to its potential as a pharmaceutical intermediate, 1-(6-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde has been investigated for its applications in materials science and analytical chemistry. For example, derivatives of this compound have been used as building blocks for the preparation of functionalized polymers and supramolecular assemblies. These materials exhibit unique optical, electronic, and mechanical properties, making them suitable for use in sensors, catalysts, and other advanced technological applications.

The biological activity of 1-(6-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde has been extensively studied using various in vitro and in vivo models. Preclinical studies have demonstrated that this compound and its derivatives can modulate key signaling pathways involved in inflammation, cell proliferation, and apoptosis. For instance, some derivatives have shown potent inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, which are implicated in chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

In the context of cancer research, 1-(6-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde has been evaluated for its anticancer potential against various cancer cell lines. Studies have reported that certain derivatives exhibit selective cytotoxicity towards cancer cells while sparing normal cells. Mechanistic investigations have revealed that these compounds can induce apoptosis through the activation of caspase-dependent pathways and the disruption of mitochondrial function.

The safety profile of 1-(6-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde is an important consideration for its potential therapeutic applications. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further research is needed to fully characterize its pharmacokinetic properties and long-term safety profile.

In conclusion, 1-(6-methylpyridin-2-yl)-1H-pyrrole-2-carbaldehyde (CAS No. 383136-25-2) is a promising compound with a wide range of potential applications in medicinal chemistry, pharmaceutical research, materials science, and analytical chemistry. Its unique chemical structure and functional groups make it an attractive candidate for the development of novel bioactive molecules with diverse biological activities. Ongoing research continues to uncover new insights into the properties and applications of this compound, paving the way for innovative solutions in various scientific fields.